Cas no 72648-80-7 (N-2-(TERT-BUTOXYCARBONYLAMINO)ETHYLGLYCINE ETHYL ESTER)

• Product Name: N-2-(TERT-BUTOXYCARBONYLAMINO)ETHYLGLYCINE ETHYL ESTER
• CAS No: 72648-80-7
• MF: C₁₁H₂₂N₂O₄
• MW: 246.303383350372
• MDL: MFCD00672310
• CID: 562860
• PubChem ID: 125307496
• Update Time: 2025-05-25

N-2-(TERT-BUTOXYCARBONYLAMINO)ETHYLGLYCINE ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-((2-((tert-butoxycarbonyl)amino)ethyl)amino)acetate
• ETHYL [2-(BOC-AMINO)ETHYLAMINO]ACETATE HYDROCHLORIDE
• ethyl 2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethylamino]acetate
• Ethyl N-[(2-Boc-Amino)Ethyl]Glycinate
• Glycine,N-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, ethyl ester
• N-(N-b-Boc-aminoethyl)-Gly-OEt
• N-(N-Beta-Boc-Aminoethyl)-Gly-Oet
• N-(N-β-Boc-aminoethyl)-Gly-OEt
• N-[2-(BOC-AMINO)ETHYL]GLYCINE ETHYLESTER HYDROCHLORIDE
• N-[2-(tert-Butoxycarbonylamino)ethyl]glycine Ethyl Ester
• ethyl N-(2-(tert-butyloxycarbonyl)aminoethyl)glycinate
• ethyl N-(2-Boc-aminoethyl)glycinate
• N-(2-Boc-aminoethyl)glycin ethyl ester
• N-(2-t-butyloxycarbonylaminoethyl)glycine ethyl ester
• N-(N'-tert-butoxycarbonyl-2-aminoethyl)glycine ethyl ester
• N-[2-(Boc-amino)ethyl]glycine Ethyl Ester
• N-[2-(tert-Butyloxycarbonylamino)ethyl]glycine ethyl ester
• WVFXXOLKYIPCAX-UHFFFAOYSA-N
• Ethyl N-{2-[(tert-butoxycarbonyl)amino]ethyl}glycinate
• FT-0756637
• Ethyl2-((2-((tert-butoxycarbonyl)amino)ethyl)amino)acetate
• (2-tert-Butoxycarbonylamino-ethylamino)-acetic acid ethylester
• PD197310
• B3632
• DTXSID80401879
• N-(N'-Boc-aminoethyl) glycine ethyl ester
• FD21626
• ethyl 2-(2-(tert-butoxycarbonylamino)ethylamino)acetate
• 72648-80-7
• SCHEMBL432412
• Peptide Nucleic Acid Building Block, PNA Building Block
• ethyl 2-[(2-{[(tert-butoxy)carbonyl]amino}ethyl)amino]acetate
• AKOS022178001
• A866225
• ethyl 2-[2-(tert-butoxycarbonylamino)ethylamino]acetate
• ethyl-N-(2-boc-aminoethyl) glycinate
• N-(N-Boc-2-aminoethyl)glycine ethyl ester
• PNA Building Block;Peptide Nucleic Acid Building Block
• MFCD00672310
• N-(N'--BOC-aminoethyl)glycine ethyl ester
• ethyl[2-(boc-amino)ethylamino]acetate hydrochloride
• CS-0197392
• N-(N'-Boc-aminoethyl)glycine ethyl ester
• Glycine, N-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, ethyl ester
• (t-butoxycarbonylaminoethyl)-glycine ethyl ester
• N-(N--Boc-aminoethyl)-Gly-OEt
• ETHYL 2-({2-[(TERT-BUTOXYCARBONYL)AMINO]ETHYL}AMINO)ACETATE
• N-2-(TERT-BUTOXYCARBONYLAMINO)ETHYLGLYCINE ETHYL ESTER

• MDL： MFCD00672310
• Inchi： 1S/C11H22N2O4/c1-5-16-9(14)8-12-6-7-13-10(15)17-11(2,3)4/h12H,5-8H2,1-4H3,(H,13,15)
• InChI Key： WVFXXOLKYIPCAX-UHFFFAOYSA-N
• SMILES： O(C(NCCNCC(=O)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 246.15800
• Monoisotopic Mass: 246.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.8
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Color/Form: Solids
• Melting Point: 116-119 °C
• Refractive Index: 1.4520-1.4560
• PSA: 76.66000
• LogP: 1.44560
• Solubility: Not determined

N-2-(TERT-BUTOXYCARBONYLAMINO)ETHYLGLYCINE ETHYL ESTER Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10-21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on N-2-(TERT-BUTOXYCARBONYLAMINO)ETHYLGLYCINE ETHYL ESTER

Introduction to N-2-(TERT-BUTOXYCARBONYLAMINO)ETHYLGLYCINE ETHYL ESTER (CAS No. 72648-80-7)

N-2-(TERT-BUTOXYCARBONYLAMINO)ETHYLGLYCINE ETHYL ESTER, a compound with the CAS number 72648-80-7, is a significant intermediate in the field of pharmaceutical synthesis. This compound is widely recognized for its role in the development of various bioactive molecules, particularly in the realm of drug discovery and medicinal chemistry. The structural features of this molecule, including its tert-butoxycarbonyl (Boc) protecting group and its amino acid derivative nature, make it a valuable tool for synthetic chemists.

The N-2-(TERT-BUTOXYCARBONYLAMINO)ETHYLGLYCINE ETHYL ESTER is particularly notable for its utility in peptide coupling reactions. The Boc group serves as an effective protecting group for the amine functionality, allowing for selective reactions while maintaining stability under various conditions. This property is crucial in multi-step syntheses where selective protection and deprotection are required to achieve the desired product without unwanted side reactions.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex biological pathways. The N-2-(TERT-BUTOXYCARBONYLAMINO)ETHYLGLYCINE ETHYL ESTER has emerged as a key intermediate in the synthesis of peptidomimetics and other bioactive peptides. These peptidomimetics are designed to mimic the structure and function of natural peptides while offering improved pharmacokinetic properties. The Boc-protected amino acid derivative provides a stable scaffold for further functionalization, enabling the creation of intricate molecular architectures.

One of the most compelling applications of N-2-(TERT-BUTOXYCARBONYLAMINO)ETHYLGLYCINE ETHYL ESTER is in the field of protease inhibition. Proteases are enzymes that play a critical role in various physiological processes, and their dysregulation is associated with numerous diseases, including cancer and inflammation. By designing peptidomimetics that specifically target these enzymes, researchers aim to develop highly selective inhibitors that can modulate disease pathways effectively. The N-2-(TERT-BUTOXYCARBONYLAMINO)ETHYLGLYCINE ETHYL ESTER serves as a versatile building block in constructing such inhibitors.

Recent studies have highlighted the importance of this compound in the development of targeted therapies for cancer. Researchers have demonstrated that peptidomimetics derived from N-2-(TERT-BUTOXYCARBONYLAMINO)ETHYLGLYCINE ETHYL ESTER can selectively inhibit cancer-associated proteases, thereby disrupting tumor growth and metastasis. These findings have opened up new avenues for the development of novel anticancer agents that exhibit high specificity and low toxicity.

The synthetic utility of N-2-(TERT-BUTOXYCARBONYLAMINO)ETHYLGLYCINE ETHYL ESTER extends beyond peptide chemistry. It has also been employed in the synthesis of other bioactive molecules, such as kinase inhibitors and receptor antagonists. The Boc group provides a stable handle for further chemical transformations, allowing for the introduction of diverse functional groups that can enhance binding affinity and selectivity.

In conclusion, N-2-(TERT-BUTOXYCARBONYLAMINO)ETHYLGLYCINE ETHYL ESTER (CAS No. 72648-80-7) is a versatile and highly valuable intermediate in pharmaceutical synthesis. Its unique structural features make it an indispensable tool for the development of novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its significance in drug discovery is expected to grow even further.